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Introduction to the 3D-Printed DXP Bilayer Film

Chemotherapy-induced oral mucositis is a common and painful side effect of cancer treatment, characterized

by erythema, erosion, and ulceration of the oral mucosa [1]. While doxepin mouthwash is effective for pain

control, a lack of localized, sustained-release formulations limits its healing potential [1].

The developed bilayer film uses 3D printing technology to create a novel drug delivery system [1]:

Drug-loaded Adhesive Layer: Composed of a gelatin-dopamine (Gel-DOPA) conjugate,
hydroxypropyl methylcellulose (HPMC), and Carbopol, this layer ensures strong mucoadhesion and

controlled release of DXP directly onto the ulcer site [1].
Backing Layer: Made from zein, this inert layer acts as a barrier, preventing the uncontrolled wash-

off of the drug and directing its release towards the mucosal tissue [1].

This system provides a promising non-invasive option for the clinical management of CIOM, offering both

pain control and promoted ulcer healing [1].

Formulation & Material Specifications

The table below summarizes the quantitative composition of the bioink used for 3D printing the drug-loaded

layer.
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Table 1: Composition of the Bioink for the Drug-Loaded Adhesive Layer [1]

Component Function Quantity

Doxepin Hydrochloride Active Pharmaceutical Ingredient 250 mg

Gelatin-Dopamine (Gel-DOPA) Bioadhesive Polymer 200 mg

HPMC (Hydroxypropyl Methylcellulose) Matrix-forming Polymer 200 mg

CARBOPOL Mucoadhesive & Gelling Agent 200 mg

Ethanol Solvent 4.7 mL

Water Solvent 4.7 mL

Materials for Backing Layer and Synthesis [1]:

Backing Layer: Zein powder and glycerol in a mass ratio of 25:1, dissolved in 75% ethanol.

Gel-DOPA Synthesis: Gelatin Type A, Dopamine hydrochloride, N-(3-Dimethylaminopropyl)-N'-
ethylcarbodiimide hydrochloride (EDC), and N-hydroxysuccinimide (NHS).

Detailed Experimental Protocols

Protocol 1: Synthesis of Gelatin-Dopamine (Gel-DOPA)
Conjugate

Dissolution: Dissolve 1.0 g of Gelatin Type A and 250 mg of dopamine hydrochloride in 50 mL of

MES buffer [1].
Activation & Conjugation: Add appropriate amounts of EDC and NHS to the mixture to activate the

carboxyl groups for conjugation [1].
Reaction: Shake the reaction mixture at 100 rpm in the dark at 37°C for 24 hours [1].

Purification: Purify the resulting solution against deionized water using a dialysis membrane for four
cycles [1].

Lyophilization: Freeze-dry the purified product and store the lyophilized Gel-DOPA powder at -20°C
until use [1].
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Protocol 2: Fabrication of the Backing Layer

Solution Preparation: Mix 75% ethanol, zein powder, and glycerol at a mass ratio of 250:25:1 [1].
Casting: Coat 7 mL of the backing solution onto a 90-mm diameter Petri dish [1].

Drying: Vacuum-dry the coated dish at 65°C for 2 hours to form a solid backing layer [1].

Protocol 3: 3D Printing of the Drug-Loaded Adhesive Layer

Bioink Preparation: Sequentially add ethanol, water, Gel-DOPA, CARBOPOL, HPMC, and doxepin
hydrochloride into a vial under continuous stirring. Let the formed gel stand overnight at room

temperature to remove bubbles [1].
Printer Setup: Load the prepared gel into a syringe equipped with a 27G nozzle. Mount the syringe

on a semi-solid extrusion 3D printer (e.g., CELLINK BIO X) [1].
Printing Parameters: Set the following parameters for printing [1]:

Shape: Circular (90 mm diameter)
Height: 1 mm (for the wet gel)

Air Pressure: 42 kPa
Film Formation: Print the gel directly onto the pre-formed backing layer. Air-dry the assembled

double-layer film overnight at room temperature [1].

The following diagram illustrates the complete experimental workflow for creating the double-layer oral

film.
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Double-Layer Oral Film Fabrication Workflow

1. Synthesize Gel-DOPA Bioadhesive

2. Fabricate Backing Layer

Start Fabrication

Dissolve Gelatin & Dopamine

Add EDC/NHS (Activation)

Shake 24h at 37°C

Purify via Dialysis

Lyophilize to Powder

Prepare Bioink Gel
(DXP, Gel-DOPA, HPMC, Carbopol) Mix Zein, Glycerol, Ethanol

Coat on Petri Dish

Vacuum-Dry at 65°C

3. 3D Print Drug Layer

Load Syringe (27G Nozzle)

Set Print Parameters
(Circle, 1mm height, 42 kPa)
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Print onto Backing Layer

Air-Dry Overnight

Final Double-Layer Film

Click to download full resolution via product page

Protocol 4: Key Characterization Experiments

1. In Vitro Drug Release & Mucoadhesion Testing

Objective: To evaluate the film's ability to adhere to mucosal surfaces and release the drug over a

sustained period.
Methodology: Use a texture analyzer or a similar setup to measure the force required to detach the

film from fresh porcine or sheep buccal mucosa in artificial saliva medium. Concurrently, employ
dissolution apparatus to study the release profile of DXP from the film over time [1].

2. In Vivo Efficacy in Animal Model

Objective: To confirm the film's therapeutic effect on ulcer healing.
Animal Model: Use 6-week-old male Sprague-Dawley rats with induced oral mucositis [1].

Study Groups: Randomly divide animals into at least three groups: (1) DXP Film group, (2) Vehicle
control group (film without drug), and (3) Untreated control group.

Dosing: Apply the film directly to the ulcer site once daily for a predetermined study duration.
Evaluation: Monitor and score ulcer size, erythema, and histopathological changes in tissue samples

[1].

3. Mechanism of Action Studies

Objective: To investigate the molecular pathways involved in ulcer healing.

Western Blotting: Analyze tissue homogenates from the in vivo study for key signaling proteins.
Targets: Measure the expression levels of Nrf2 (a key transcription factor for antioxidant response)

and Keap1 (its negative regulator), as well as inflammatory cytokines [1].
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The proposed mechanism of action, based on the study findings, is summarized in the diagram below.

Proposed Mechanism of DXP Film Action

Local Biological Effects

Molecular Pathway (Nrf2-Keap1)

DXP Bilayer Film Applied

Sustained DXP Release

Alleviates Oxidative Stress Attenuates Excessive Inflammation

Activation of Nrf2 Pathway

Via

Promoted Ulcer Healing

Upregulation of
Antioxidant Genes

Click to download full resolution via product page

Results & Data Analysis

Table 2: Key Characteristics of the 3D-Printed DXP Bilayer Film [1]
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Characteristic Result / Value Method / Note

General Appearance Thin, flexible, translucent film Visual inspection

Mucoadhesive
Strength

Excellent adhesion to wet mucosa Measured by texture

analyzer

Drug Content
Uniformity

Consistent across three batches HPLC or other validated

assay

Therapeutic Efficacy Significant promotion of ulcer healing In vivo rat CIOM model

Proposed
Mechanism

Alleviates oxidative stress and attenuates
inflammatory response

Western Blot (Nrf2,
Keap1)

Conclusion

This protocol outlines the successful development of a 3D-printed double-layer oral film for the localized

delivery of Doxepin Hydrochloride. The formulation combines a mucoadhesive Gel-DOPA-based drug

layer with a protective zein backing layer, fabricated using semi-solid extrusion 3D printing. The film

demonstrated promising characteristics for managing CIOM, including excellent mucoadhesion, sustained

drug release, and a healing mechanism linked to antioxidant and anti-inflammatory pathways [1]. This

approach provides a robust foundation for developing personalized, on-demand pharmaceuticals for treating

complex oral conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. A double layer oral film loaded with doxepin hydrochloride for ... [pmc.ncbi.nlm.nih.gov]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 8 Tech Support

https://www.smolecule.com/products/s002217?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12575273/
https://www.smolecule.com/products/s002217?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC12575273/
https://www.smolecule.com/products/s002217?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To cite this document: Smolecule. [3D printing double layer oral film doxepin hydrochloride].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b002217#3d-

printing-double-layer-oral-film-doxepin-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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